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Compound of Interest

Compound Name: 19-Methyiltricosanoyl-CoA

Cat. No.: B15548054

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 19-
Methyltricosanoyl-CoA, a long-chain fatty acyl-CoA derivative used in various research
applications. The following procedures are based on available safety data for similar
compounds and general laboratory safety protocols.

Core Safety & Handling Summary

According to safety data for similar long-chain acyl-CoA compounds, 19-Methyltricosanoyl-
CoA is not classified as a hazardous substance or mixture.[1] However, standard laboratory
precautions should always be observed.

Key Chemical and Physical Properties:

Property Value

Molecular Formula C45H82N7017P3S
Molecular Weight 1118.16 g/mol
Appearance Solid (assumed)
Solubility Data not available
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Step-by-Step Disposal Protocol

Given that 19-Methyltricosanoyl-CoA is not considered hazardous, the primary goal of
disposal is to prevent its entry into the environment and ensure compliance with local
regulations for non-hazardous chemical waste.

1. Personal Protective Equipment (PPE):

e Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.
2. Spill Management:

 In case of a spill, avoid generating dust.[1]

o Carefully sweep up the solid material.

o Collect the spilled material and any contaminated cleaning materials into a designated,
labeled waste container.[1]

¢ Clean the affected area thoroughly.[1]
3. Waste Collection:

o Collect waste 19-Methyltricosanoyl-CoA, including any unused product and contaminated
disposables (e.g., weigh boats, pipette tips), in a clearly labeled, sealed container.

e The label should include the chemical name ("19-Methyltricosanoyl-CoA") and indicate that
it is non-hazardous waste.

4. Disposal Pathway:

e For Pure Compound or Small Quantities: Dispose of as hon-hazardous chemical waste.
Follow your institution's specific guidelines for chemical waste disposal.

» For Dilute Solutions: While there are no specific guidelines for this compound, as a general
precaution, do not discharge solutions containing 19-Methyltricosanoyl-CoA into the sewer
system.[1] Collect aqueous solutions in a labeled waste container for chemical waste
disposal.
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o Consult with your institution's Environmental Health and Safety (EHS) department to ensure
compliance with all local and national regulations.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 19-
Methyltricosanoyl-CoA.
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Caption: Disposal workflow for 19-Methyltricosanoyl-CoA.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15548054?utm_src=pdf-body
https://www.benchchem.com/product/b15548054?utm_src=pdf-body
https://www.benchchem.com/product/b15548054?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocols Cited

This guidance is based on standard laboratory safety protocols and the Safety Data Sheet
(SDS) for similar, non-hazardous chemical compounds. No specific experimental protocols for
the disposal of 19-Methyltricosanoyl-CoA were found in the public domain. The biological
roles of long-chain acyl-CoAs in metabolic pathways are extensively documented, but this
literature does not provide information on chemical disposal.[2][3][4] The procedures outlined
above are based on the principle of responsible chemical stewardship in a research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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